Cas no 2228585-43-9 (2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid
• CAS No: 2228585-43-9
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6194538
• PubChem ID: 165648305
• Update Time: 2025-06-23

2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid
• 2228585-43-9
• EN300-1803858
• 2-[1-(4-fluoro-2-methoxyphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H15FO3/c1-17-11-7-9(14)3-4-10(11)13(5-2-6-13)8-12(15)16/h3-4,7H,2,5-6,8H2,1H3,(H,15,16)
• InChI Key： LCLKWZTXDGOJHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid

Introduction to 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid (CAS No. 2228585-43-9)

2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid, identified by the CAS number 2228585-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a cyclobutylacetic acid core appended with a fluoro-substituted methoxyphenyl group, which confers unique chemical and biological properties. The presence of both fluorine and methoxy groups in the aromatic ring enhances its potential as a pharmacophore, making it a valuable scaffold for developing novel therapeutic agents.

The structural features of 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid make it an intriguing candidate for further investigation. The cyclobutylacetic acid moiety is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. Additionally, the fluoro-substituent at the para position of the aromatic ring is a common pharmacological tool used to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. The methoxy group further contributes to the compound's solubility and lipophilicity balance, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The fluoro-substituted phenyl group in 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid has been particularly studied for its role in enhancing the efficacy of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. Studies have shown that fluorinated aromatic compounds can exhibit improved binding affinity to protein targets due to their ability to engage hydrophobic pockets and form stronger hydrogen bonds. This property has been leveraged in the design of next-generation anticancer drugs that offer improved selectivity and reduced toxicity.

Moreover, the cyclobutylacetic acid scaffold has been explored for its potential in modulating inflammatory pathways and pain signaling. Research indicates that compounds containing this moiety can interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, suggesting their utility in treating chronic inflammatory disorders such as rheumatoid arthritis and osteoarthritis. The combination of the cyclobutylacetic acid core with the fluoro-substituted methoxyphenyl group may offer a synergistic effect, enhancing both potency and selectivity in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid. These tools allow researchers to predict binding interactions between the compound and biological targets with high accuracy, enabling rapid optimization of lead structures. For instance, virtual screening techniques have been used to identify derivatives of this compound that exhibit enhanced activity against specific enzymes or receptors. Such computational approaches are becoming increasingly integral to drug discovery pipelines, reducing the time and cost associated with experimental screening.

The synthesis of 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid presents unique challenges due to its complex stereochemistry. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate cyclic structures with high precision. These advances are crucial for producing enantiomerically pure forms of the compound, which are often required for optimal biological activity.

In conclusion, 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylacetic acid (CAS No. 2228585-43-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential applications in oncology, inflammation management, and other therapeutic areas. With ongoing research into its biological activity and synthetic accessibility, this compound is poised to contribute significantly to the discovery of novel therapeutic agents.